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Compound of Interest

Compound Name: 1-(Allyloxy)-4-bromobenzene

Cat. No.: B1265795

An In-Depth Technical Guide to the Safety and Handling of 1-(allyloxy)-4-bromobenzene

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific toxicological and hazard
data for 1-(allyloxy)-4-bromobenzene (CAS No. 25244-30-8) is not readily available in public
databases. This guide has been compiled using the known physical properties of 1-
(allyloxy)-4-bromobenzene, supplemented with detailed safety, handling, and toxicological
information from its close structural analog, bromobenzene (CAS No. 108-86-1). Additionally,
specific precautions related to the allyl ether functional group, particularly the risk of peroxide
formation, have been incorporated. This document should be used as a comprehensive safety
guideline, but it is not a substitute for a manufacturer-provided SDS. Researchers must
exercise caution and apply sound laboratory judgment.

Chemical and Physical Properties

1-(allyloxy)-4-bromobenzene is a brominated aromatic ether. Its properties necessitate
careful handling to mitigate risks associated with its flammability, potential for peroxide
formation, and irritant nature.
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Property Value

Molecular Formula CoHeBro

Molecular Weight 213.07 g/mol [1][2]

Appearance No.t specified; likely a liquid based on boiling
point.

Boiling Point 110.0-110.1 °C at 10 Torr[3]

Density 1.350 + 0.06 g/cm3 (Predicted)[3]

CAS Number 25244-30-8[1][3][4][5][6][7]

Hazard Identification and Classification

The following hazard classifications are based on the profile of the structural analog,
bromobenzene. It is prudent to assume 1-(allyloxy)-4-bromobenzene exhibits similar hazards.

GHS Hazard Statement (H-

Hazard Class Category
code)
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour[8][9][10][11]
) ] o H315: Causes skin irritation[8]
Skin Corrosion/Irritation Category 2
[O1[10][11]
Hazardous to the Aquatic H411: Toxic to aquatic life with
) ) Category 2 ]
Environment (Chronic) long lasting effects[9][10]
May form explosive peroxides
Potential Unclassified Hazard - upon storage and exposure to

air.[12][13][14]

Toxicological Data (Based on Bromobenzene)

The toxicological properties of 1-(allyloxy)-4-bromobenzene have not been thoroughly
investigated.[8] The data below for bromobenzene should be used as a conservative estimate
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of potential toxicity.

Route of Exposure Species Value

Oral LD50 Rat 2383 mg/kg[9][15][16]

Oral LD50 Mouse 2700 mg/kg[15]

Inhalation LC50 Mouse 21,000 mg/ms3 for 2 hours[9]
Inhalation LC50 Rat 20,411 mg/m3[15]

Summary of Health Effects:

 Inhalation: Vapors may cause irritation to the respiratory tract. High concentrations could
lead to central nervous system effects such as dizziness, headache, and nausea.[15]

o Skin Contact: Causes skin irritation.[15][16][17] Prolonged contact may lead to absorption in
harmful amounts.[15]

o Eye Contact: May cause eye irritation.[3]
 Ingestion: May be harmful if swallowed, causing gastrointestinal irritation.[8][15]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to ensure personnel safety and experimental
integrity.

Protocol for General Handling

» Risk Assessment: Before any new procedure, conduct a thorough risk assessment. Identify
potential hazards, including points of exposure and fire risk.

» Engineering Controls: All handling of 1-(allyloxy)-4-bromobenzene must be conducted in a
certified chemical fume hood to control vapor exposure.

» Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles and a face shield.[13]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves
before each use.

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. Use of an apron
is recommended for larger quantities.

o Safe Work Practices:

Keep containers tightly closed when not in use.[16]
Avoid contact with skin, eyes, and clothing.[16]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[9][10][11]

Use non-sparking tools and ground/bond all containers and receiving equipment to
prevent static discharge.[10][11]

Do not use metal spatulas or stirring bars, as metal contamination can accelerate
explosive decomposition of any peroxides present.[13]

Wash hands thoroughly after handling.[11]

Protocol for Storage

o Container Labeling: Upon receipt, label the container with the date received. When first
opened, add the date opened to the label.[18][19]

o Storage Conditions:

[¢]

[e]

o

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[16]
Keep containers tightly sealed and store in their original, light-resistant containers.[18][19]

Store away from direct sunlight and heat sources.[12]
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Segregation: Store separately from incompatible materials, especially strong oxidizing
agents, acids, and bases.[11]

Peroxide Management:

o Due to the risk of peroxide formation, it is recommended to test for peroxides every 6-12
months after the container is opened, and always before distillation or significant heating.
[12][14]

o If visual signs of peroxide formation (e.g., crystallization, discoloration, stratification) are
present, do not move or open the container.[14][18][19] Contact your institution's
Environmental Health and Safety (EHS) office immediately.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[8][9]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
[10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Spill Response Protocol

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

» Control Ignition Sources: Eliminate all ignition sources (turn off equipment, extinguish

flames).

o Ventilate: Ensure the area is well-ventilated, keeping fume hoods running.
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e Assess the Spill:

o Minor Spill (inside a fume hood): Wearing appropriate PPE, contain the spill with a non-
combustible absorbent material (e.g., sand, vermiculite, or commercial sorbent). Use non-
sparking tools to collect the absorbed material into a sealable container for hazardous
waste.

o Major Spill (outside a fume hood or large volume): Evacuate the laboratory immediately.
Close the doors to the affected area, prevent re-entry, and call your institution's
emergency response number or 911.[20]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

o Waste Disposal: All contaminated materials (absorbents, PPE) must be disposed of as
hazardous waste.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[8]

e Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[16]

o Specific Hazards: The liquid is flammable, and its vapors are heavier than air and may travel
to a distant ignition source and flash back.[16] Hazardous combustion products include
carbon oxides and hydrogen bromide gas.[15][16]

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[9]

Visualizations of Workflows and Logic

The following diagrams illustrate key safety workflows and logical relationships for handling 1-
(allyloxy)-4-bromobenzene.
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Diagram 1: A generalized workflow for the safe handling of 1-(allyloxy)-4-bromobenzene.
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Diagram 2: Decision tree for an emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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